Cas no 2167573-06-8 (tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate
• CAS No: 2167573-06-8
• MF: C₁₀H₂₀ClNO₄S
• MW: 285.788101196289
• CID: 6107928
• PubChem ID: 165563358
• Update Time: 2025-07-17

tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate
• EN300-1577760
• tert-butyl N-[4-(chlorosulfonyl)butyl]-N-methylcarbamate
• 2167573-06-8

• Inchi： 1S/C10H20ClNO4S/c1-10(2,3)16-9(13)12(4)7-5-6-8-17(11,14)15/h5-8H2,1-4H3
• InChI Key： YSYCJYHRYYXVMU-UHFFFAOYSA-N
• SMILES： ClS(CCCCN(C)C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.0801570g/mol
• Monoisotopic Mass: 285.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate

Recent Advances in the Application of tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate (CAS: 2167573-06-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate (CAS: 2167573-06-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique chemical properties and potential applications in drug development. This carbamate derivative, characterized by its chlorosulfonyl functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the construction of sulfonamide-based inhibitors, which are increasingly important in targeting various disease-related enzymes and receptors.

One of the key areas of research involving this compound focuses on its role in the development of covalent inhibitors. The chlorosulfonyl moiety enables the formation of stable covalent bonds with nucleophilic residues in target proteins, such as cysteine or lysine. This mechanism has been leveraged in the design of irreversible inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate in synthesizing a novel class of EGFR inhibitors with improved selectivity and potency.

In addition to its applications in inhibitor design, this compound has shown promise in the field of PROTAC (Proteolysis Targeting Chimera) development. Researchers have utilized its reactive group to conjugate E3 ligase ligands with target protein binders, creating bifunctional molecules that can induce targeted protein degradation. A recent preprint on bioRxiv highlighted the efficient incorporation of this building block into PROTACs targeting BRD4, resulting in enhanced cellular permeability and degradation efficiency compared to traditional linker chemistries.

The synthetic versatility of tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate has also been demonstrated in peptide and protein modification strategies. Its ability to selectively modify amino acid side chains under mild conditions makes it valuable for creating stable protein conjugates for therapeutic and diagnostic applications. A 2024 study in Bioconjugate Chemistry reported its successful use in antibody-drug conjugate (ADC) development, where it facilitated the site-specific attachment of cytotoxic payloads to monoclonal antibodies.

From a chemical perspective, recent investigations have focused on optimizing the stability and reactivity of this compound. Computational studies have provided insights into its hydrolysis kinetics and the factors influencing its selectivity toward different nucleophiles. These findings, published in recent issues of Organic Process Research & Development, have important implications for its handling and application in large-scale pharmaceutical synthesis.

Looking forward, the unique properties of tert-butyl N-4-(chlorosulfonyl)butyl-N-methylcarbamate (2167573-06-8) position it as a valuable tool in medicinal chemistry. Its applications span from targeted covalent drug discovery to bioconjugation techniques, with ongoing research exploring its potential in novel therapeutic modalities. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing current challenges in drug development and chemical biology research.